Cas no 83101-13-7 (3-(3-hydroxypropyl)benzonitrile)

• Product Name: 3-(3-hydroxypropyl)benzonitrile
• CAS No: 83101-13-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 720140
• PubChem ID: 13854262
• Update Time: 2025-09-21

3-(3-hydroxypropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(3-hydroxypropyl)-
• 3-(3-hydroxypropyl)Benzonitrile
• AKOS005217817
• EN300-1857718
• FT-0717719
• UTSJPOCSHJYKBT-UHFFFAOYSA-N
• DTXSID10551270
• SCHEMBL78829
• 3-(3-Cyanophenyl)propanol
• 83101-13-7
• 3-(3-cyanophenyl)-1-propanol
• 3-(3-hydroxypropyl)benzonitrile

• Inchi： 1S/C10H11NO/c11-8-10-4-1-3-9(7-10)5-2-6-12/h1,3-4,7,12H,2,5-6H2
• InChI Key： UTSJPOCSHJYKBT-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles